Cas no 960122-47-8 (5-(methylamino)-2-Pyridinecarboxaldehyde)

• Product Name: 5-(methylamino)-2-Pyridinecarboxaldehyde
• CAS No: 960122-47-8
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 1123268
• Update Time: 2024-02-07

5-(methylamino)-2-Pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(methylamino)-2-Pyridinecarboxaldehyde
• 2-Pyridinecarboxaldehyde, 5-(methylamino)-

• Inchi： 1S/C7H8N2O/c1-8-6-2-3-7(5-10)9-4-6/h2-5,8H,1H3
• InChI Key： INDLNWPJXWQVAH-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC=C(NC)C=C1

Computed Properties

• Exact Mass: 136.064
• Monoisotopic Mass: 136.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42A^2

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 276.5±25.0 °C(Predicted)
• pka: 5.01±0.10(Predicted)